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Compound of Interest

Compound Name: Tivozanib

Cat. No.: B1683842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide essential information for the preparation and use of Tivozanib
stock solutions in dimethyl sulfoxide (DMSO) for in vitro cell culture experiments. Tivozanib is

a potent and selective inhibitor of vascular endothelial growth factor receptors (VEGFRs),

playing a crucial role in anti-angiogenic cancer research.

Introduction

Tivozanib, sold under the brand name Fotivda®, is a tyrosine kinase inhibitor that targets

VEGFR-1, VEGFR-2, and VEGFR-3.[1][2] By inhibiting these receptors, Tivozanib effectively

blocks the VEGF signaling pathway, which is critical for angiogenesis, the formation of new

blood vessels that supply nutrients to tumors.[1][3] Its high potency and selectivity make it a

valuable tool for studying tumor growth, metastasis, and the development of novel anti-cancer

therapies. In cell-based assays, accurate and consistent preparation of Tivozanib stock

solutions is paramount for obtaining reliable and reproducible results. DMSO is the

recommended solvent for preparing Tivozanib stock solutions due to its high solubilizing

capacity for this compound.[4][5][6]

Data Summary
Quantitative data for the preparation of Tivozanib stock solutions are summarized in the table

below for easy reference.
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Parameter Value Source(s)

Molecular Weight 454.86 g/mol (free base) [5]

472.9 g/mol (monohydrate) [4]

Solubility in DMSO ≥22.75 mg/mL to >100 mg/mL [5][7]

Recommended Stock Solution

Concentration
10 mM - 50 mM General laboratory practice

Storage of Solid Tivozanib -20°C for ≥ 4 years [4]

Storage of DMSO Stock

Solution

-20°C for up to 1 month; -80°C

for up to 1 year
[6]

Recommended Final DMSO

Concentration in Media
< 0.5% [8][9]

Recommended Cellular

Working Concentration

10 nM - 1 µM (cell line

dependent)
[10]

Mechanism of Action
Tivozanib exerts its anti-angiogenic effects by inhibiting the phosphorylation of VEGFR-1,

VEGFR-2, and VEGFR-3.[3][11][12] This action blocks downstream signaling cascades,

including the MAPK, PI3K/Akt, and PLCγ pathways, ultimately leading to a reduction in

endothelial cell proliferation, migration, and survival.[1] The inhibition of these processes results

in decreased tumor vascularization, thereby impeding tumor growth and progression.[3]

Tivozanib also shows inhibitory activity against c-Kit and platelet-derived growth factor

receptor beta (PDGFRβ).[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1683842?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

